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Compound of Interest

Compound Name: 3-Ethyloctane

Cat. No.: B044116

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety
information for 3-Ethyloctane (CAS No: 5881-17-4). Due to a lack of specific toxicological data
for this compound, this guide incorporates information on similar branched and linear alkanes,
alongside standardized experimental protocols for chemical safety assessment.

Chemical and Physical Properties

3-Ethyloctane is a branched-chain alkane.[1] It is a colorless liquid with a characteristic
hydrocarbon odor.[2] Its primary applications are as a high-purity reference standard in
analytical chemistry, particularly for gas chromatography (GC) and mass spectrometry (MS),
and it is also found in petroleum products.[1][2]

Table 1: Physical and Chemical Properties of 3-Ethyloctane
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Property Value Source(s)
Molecular Formula CioH22 [3]
Molecular Weight 142.28 g/mol [3114]
CAS Number 5881-17-4 [3]14]15]
Appearance Colorless liquid [2]
Boiling Point 166.6 £ 7.0 °C at 760 mmHg [3]
Flash Point 38.2+11.4°C [3]
Density 0.7 £0.1 g/cm3 [3]
Vapor Pressure 2.3 £ 0.1 mmHg at 25°C [3]
Water Solubility 65.19 ug/L (temperature not 2]
stated)

LogP (Octanol/Water Partition
. 5.89 [3]
Coefficient)

Hazard Identification and Classification

According to aggregated GHS information from multiple suppliers, 3-Ethyloctane is considered
a flammable liquid.[4] However, for other hazard classes, it is largely reported as not meeting
the GHS hazard criteria.[4]

Table 2: GHS Hazard Classification for 3-Ethyloctane
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Hazard Class Classification Hazard Statement Source(s)

H225: Highly

flammable liquid and
Flammable Liquids Category 2 or 3 vapor or H226: [41[6]

Flammable liquid and

vapor

May be fatal if _
H304: May be fatal if
swallowed and enters

Aspiration Hazard ) ) swallowed and enters [6]
airways (inferred from

o airways
similar alkanes)
Acute Toxicity (Oral, .
) No data available - [7]
Dermal, Inhalation)
Skin .
] o No data available - [7]
Corrosion/Irritation
Serious Eye .
o No data available - [7]
Damage/Irritation
Respiratory or Skin _
o No data available - [7]
Sensitization
Germ Cell .
o No data available - [7]
Mutagenicity
Carcinogenicity No data available - [7]
Reproductive Toxicity No data available - [7]
Specific Target Organ
Toxicity (Single and No data available - [7]

Repeated Exposure)

Toxicological Information

Specific toxicological studies on 3-Ethyloctane are not readily available in the public domain.
[7] However, the toxicological profile of similar short-chain branched alkanes can provide an
indication of potential hazards. Alkanes of this type are generally considered to have low acute
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toxicity.[8] The primary concerns are physical hazards such as flammability and aspiration, as
well as potential for central nervous system depression at high concentrations.[8]

For C9 to C13 alkanes, inhalation exposure in animal studies has shown that n-nonane (a C9
linear alkane) can induce neurological effects, including ataxia and seizures at high
concentrations.[9] Studies on dearomatized aliphatic mixtures containing C10-C13 alkanes
have indicated potential liver and kidney effects in male rats following subchronic exposure.[10]

Experimental Protocols for Health Hazard
Assessment

In the absence of specific studies on 3-Ethyloctane, this section outlines standardized and
internationally recognized OECD (Organisation for Economic Co-operation and Development)
guidelines for assessing the potential health hazards of a chemical. These protocols are
fundamental for any comprehensive safety evaluation.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is designed to assess the acute oral toxicity of a substance and allows for its
classification.[3][11]

 Principle: A stepwise procedure is used with a limited number of animals per step. The
substance is administered orally to a group of animals at a defined dose.[11] The outcome of
this step (mortality or evident toxicity) determines the next step, which may involve dosing
another group at a lower or higher fixed dose.[12]

o Test Animals: Typically, rats or mice are used.[5] A small group of animals (usually 3) of a
single sex (typically females, as they are often slightly more sensitive) is used in each step.
[12]

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.[5] An aqueous solution is preferred, but
solutions in oil (e.g., corn oil) or other appropriate vehicles can be used.[5]
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e Observation Period: Animals are observed for a period of at least 14 days.[12] Observations
include changes in skin and fur, eyes, mucous membranes, respiratory, circulatory,
autonomic and central nervous systems, as well as somatomotor activity and behavior.[12]

o Endpoint: The test allows for the classification of the substance into one of a series of toxicity
classes defined by fixed LD50 cut-off values.[3]

In Vitro Skin Irritation - OECD Test Guideline 439
(Reconstructed Human Epidermis Test Method)

This in vitro method is used to identify chemicals that are irritant to the skin.[6][13][14]

¢ Principle: The test substance is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model, which mimics the upper layers of human skin.[14][15] Skin irritation
is identified by the substance's ability to decrease cell viability below a defined threshold.[13]

e Procedure:

o

The test substance is applied to the surface of the RhE tissue.

[¢]

Following an exposure period, the substance is removed by washing.

The tissue is incubated for a post-exposure period.

o

o

Cell viability is measured by the enzymatic conversion of the vital dye MTT into a blue
formazan salt, which is then quantified spectrophotometrically.[13][14]

e Endpoint: A substance is classified as a skin irritant (UN GHS Category 2) if the tissue
viability is less than or equal to 50%.[13] If the viability is greater than 50%, it is considered
non-irritant.[13]

Acute Eye Irritation/Corrosion - OECD Test Guideline
405

This in vivo test is designed to assess the potential of a substance to cause eye irritation or
corrosion.[2]
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e Principle: The test substance is applied in a single dose to one eye of an experimental
animal, with the untreated eye serving as a control.[2] The degree of eye irritation/corrosion
is then evaluated at specific intervals.[2]

o Test Animals: The albino rabbit is the preferred species.[16]

e Procedure:

o

A single dose of the test substance is instilled into the conjunctival sac of one eye.[16]

[¢]

The eyes are examined at 1, 24, 48, and 72 hours after application.[4]

[¢]

Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored.[2]

[e]

The observation period can be extended up to 21 days to determine the reversibility of the
effects.[16]

» Endpoint: The test allows for the classification of the substance based on the severity and
reversibility of the ocular lesions observed.[17]

Handling and Safety Precautions
Engineering Controls

» Work in a well-ventilated area, preferably within a chemical fume hood.[17]
o Use explosion-proof electrical, ventilating, and lighting equipment.[6]

e Ground and bond containers when transferring material to prevent static discharge.[6]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[17]
» Skin Protection: Wear protective gloves and a lab coat.[17]

» Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[17]

Safe Handling and Storage
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o Keep away from heat, sparks, open flames, and other ignition sources.[17]
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[17]

» Store away from strong oxidizing agents.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[17]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[17]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek medical attention.[17]

« Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[17]

Visualizations
Workflow for Chemical Health and Safety Assessment

The following diagram illustrates a general workflow for assessing the health and safety of a
chemical substance like 3-Ethyloctane.
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Caption: A general workflow for the health and safety assessment of a chemical.

Hierarchy of Controls for Chemical Safety
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This diagram illustrates the hierarchy of controls, a system for minimizing or eliminating

exposure to hazards.

Hierarchy of Controls

Elimination

(Physically remove the hazard)

Most Effective

(Replace with a less hazardous substance)

Substitution

(Change the way people work, e.g., SOPs, training)

Engineering Controls
(Isolate people from the hazard, e.g., fume hood)

Administrative Controls

Least Effective

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: The hierarchy of controls for managing chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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